Cas no 108787-91-3 ((S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic Acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic Acid
• CAS No: 108787-91-3
• MF: C₂₁H₃₈N₄O₈
• MW: 474.5484
• CID: 4531337
• PubChem ID: 11385959
• Update Time: 2024-11-04

(S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, N5-[bis[[(1,1-dimethylethoxy)carbonyl]amino]methylene]-N2-[(1,1-dimethylethoxy)carbonyl]-
• BOC-ARG(BOC)2-OH
• (S,E)-5-(2,3-Bis(tert-butoxycarbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
• (2S)-5-[bis[(2-methylpropan-2-yl)oxycarbonylamino]methylideneamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Boc-Arg-(Boc)2-OH
• C21H38N4O8
• A
• (S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic acid
• (S,Z)-5-(2,3-Bis(tert-butoxycarbonyl)guanidino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
• SCHEMBL3439703
• (2S)-5-({bis[(tert-butoxycarbonyl)amino]methylidene}amino)-2-[(tert-butoxycarbonyl)amino]pentanoic acid
• 885110-90-7
• BP-10772
• MFCD00236819
• 11-Oxa-2,4,9-triazatridecanoicacid,8-carboxy-4-[(1,1-dimethylethoxy)carbonyl]-3-imino-12,12-dimethyl-10-oxo-,1-(1,1-dimethylethyl)ester,(8S)-
• SCHEMBL25245536
• 2169299-66-3
• CS-0043322
• SCHEMBL22473734
• E77237
• N alpha ,N omega ,N omega '-Tris-Boc-L-arginine
• Boc-Arg(Boc)2-OH (symmetrical)
• (Tert-Butoxy)Carbonyl Arg(Boc)2-OH (Symmetrical)
• AKOS016008640
• BGOFOVHACSQSIE-ZDUSSCGKSA-N
• DTXSID30464257
• Boc-Arg(Boc)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoicacid
• Boc-L-Arg(Boc)2-OH
• 108787-91-3
• BS-44572
• N5-[Bis[[(1,1-dimethylethoxy)carbonyl]amino]methylene]-N2-[(1,1-dimethylethoxy)carbonyl]-L-ornithine
• (S)-2-((tert-Butoxycarbonyl)amino)-5-((2,2,10,10-tetramethyl-4,8-dioxo-3,9-dioxa-5,7-diazaundecan-6-ylidene)amino)pentanoic Acid

• MDL： MFCD00236819
• Inchi： 1S/C21H38N4O8/c1-19(2,3)31-16(28)23-13(14(26)27)11-10-12-22-15(24-17(29)32-20(4,5)6)25-18(30)33-21(7,8)9/h13H,10-12H2,1-9H3,(H,23,28)(H,26,27)(H2,22,24,25,29,30)/t13-/m0/s1
• InChI Key： BGOFOVHACSQSIE-ZDUSSCGKSA-N
• SMILES： O(C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])/N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 474.26896418 g/mol
• Monoisotopic Mass: 474.26896418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 14
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 165
• Molecular Weight: 474.5